Cas no 2755722-61-1 (Ethyl 3-(2-bromo-6-fluoro-4-methylphenyl)-3-hydroxypropanoate)

• Product Name: Ethyl 3-(2-bromo-6-fluoro-4-methylphenyl)-3-hydroxypropanoate
• CAS No: 2755722-61-1
• MF: C₁₂H₁₄BrFO₃
• MW: 305.14
• CID: 5081071
• Update Time: 2025-07-20

Ethyl 3-(2-bromo-6-fluoro-4-methylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-bromo-6-fluoro-4-methylphenyl)-3-hydroxypropanoate

• Inchi： 1S/C12H14BrFO3/c1-3-17-11(16)6-10(15)12-8(13)4-7(2)5-9(12)14/h4-5,10,15H,3,6H2,1-2H3
• InChI Key： USKFGYKNXODMIM-UHFFFAOYSA-N
• SMILES： CC1C=C(F)C(C(CC(OCC)=O)O)=C(Br)C=1

Additional information on Ethyl 3-(2-bromo-6-fluoro-4-methylphenyl)-3-hydroxypropanoate

Ethyl 3-(2-bromo-6-fluoro-4-methylphenyl)-3-hydroxypropanoate (CAS No. 2755722-61-1): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Ethyl 3-(2-bromo-6-fluoro-4-methylphenyl)-3-hydroxypropanoate, identified by its CAS number 2755722-61-1, is a compound of significant interest in the realms of chemical biology and medicinal chemistry. This molecule, characterized by its intricate aromatic and aliphatic substituents, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both bromo and fluoro groups on the phenyl ring, alongside a methyl substituent, contributes to its unique electronic and steric properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The structural motif of Ethyl 3-(2-bromo-6-fluoro-4-methylphenyl)-3-hydroxypropanoate positions it as a promising candidate for drug discovery efforts. The bromo group, in particular, is a well-known handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the synthesis of biaryl compounds. These biaryl structures are prevalent in many pharmacologically active molecules, including anticancer and anti-inflammatory agents. The fluoro substituent, on the other hand, is known to modulate metabolic stability and binding affinity to biological targets, often enhancing the pharmacokinetic profiles of drug candidates.

In recent years, there has been a surge in research focusing on the development of fluorinated aromatic compounds due to their enhanced bioavailability and improved binding properties. The incorporation of fluorine atoms into drug molecules can lead to increased lipophilicity, reduced metabolic clearance, and improved target specificity. Ethyl 3-(2-bromo-6-fluoro-4-methylphenyl)-3-hydroxypropanoate exemplifies this trend, as its structure allows for the exploration of these effects in a controlled manner. Furthermore, the hydroxypropanoate moiety provides a site for further derivatization, enabling the creation of diverse analogues with tailored biological activities.

The compound's potential applications extend beyond simple pharmacological investigations. Its unique structural features make it an attractive intermediate for the synthesis of more complex molecules. For instance, the ester group can be hydrolyzed to yield a corresponding carboxylic acid derivative, which may then be further functionalized through amide bond formation or other transformations. This versatility underscores the importance of Ethyl 3-(2-bromo-6-fluoro-4-methylphenyl)-3-hydroxypropanoate as a building block in synthetic chemistry.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. For example, fluorinated pyrimidines have shown promise as antiviral agents due to their ability to enhance binding affinity to viral enzymes. Similarly, fluorinated benzene derivatives have been explored as kinase inhibitors, where the presence of fluorine atoms can improve selectivity over closely related non-fluorinated analogues. Ethyl 3-(2-bromo-6-fluoro-4-methylphenyl)-3-hydroxypropanoate shares some structural similarities with these compounds, suggesting that it may exhibit similar biological properties or serve as a precursor for their synthesis.

The synthesis of Ethyl 3-(2-bromo-6-fluoro-4-methylphenyl)-3-hydroxypropanoate involves several key steps that highlight modern synthetic methodologies. The starting material typically consists of 2-bromo-6-fluoro-4-methylphenol, which is esterified using propanol under acidic conditions to form the desired ethyl ester. This reaction can be performed using traditional acid catalysts such as sulfuric acid or more modern approaches involving enzymatic catalysis for higher selectivity and milder reaction conditions. The bromination step preceding this reaction ensures that the aromatic ring is appropriately functionalized for subsequent modifications.

The compound's potential as a building block is further demonstrated by its utility in cross-coupling reactions. For instance, palladium-catalyzed Suzuki-Miyaura couplings can be employed to introduce various aryl groups at the position adjacent to the bromine atom. This allows for the creation of biaryl structures with diverse substituents, which can then be further modified to explore new biological activities. Similarly, Buchwald-Hartwig amination reactions can be used to introduce nitrogen-containing heterocycles or amine groups into the molecule.

The hydroxypropanoate group provides another avenue for functionalization. Hydrolysis of this ester under basic conditions yields a corresponding carboxylic acid derivative, which can be used in subsequent reactions such as amide bond formation or conjugation with biomolecules like peptides or proteins. This versatility makes Ethyl 3-(2-bromo-6-fluoro-4-methylphenyl)-3-hydroxypropanoate a valuable intermediate in drug discovery pipelines.

In conclusion, Ethyl 3-(2-bromo-6-fluoro-4-methylphenyl)-3-hydroxypropanoate (CAS No. 2755722-61-1) is a multifaceted compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features make it an attractive scaffold for further chemical modifications and biological evaluations. The presence of bromo and fluoro substituents on the phenyl ring provides opportunities for cross-coupling reactions and modulation of metabolic stability and binding affinity. Additionally, the hydroxypropanoate moiety offers further derivatization possibilities, making this compound a valuable asset in synthetic chemistry efforts aimed at developing novel therapeutic agents.